Cas no 1157009-10-3 (N-[(2-fluorophenyl)methyl]oxan-4-amine)

• Product Name: N-[(2-fluorophenyl)methyl]oxan-4-amine
• CAS No: 1157009-10-3
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 4573799
• Update Time: 2025-06-07

N-[(2-fluorophenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-Fluorophenyl)methyl]oxan-4-amine
• 2H-Pyran-4-amine, N-[(2-fluorophenyl)methyl]tetrahydro-
• n-(2-Fluorobenzyl)tetrahydro-2h-pyran-4-amine
• N-[(2-fluorophenyl)methyl]oxan-4-amine

• Inchi： 1S/C12H16FNO/c13-12-4-2-1-3-10(12)9-14-11-5-7-15-8-6-11/h1-4,11,14H,5-9H2
• InChI Key： VJDVDWXYFZNXLH-UHFFFAOYSA-N
• SMILES： C1OCCC(NCC2=CC=CC=C2F)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 303.8±37.0 °C at 760 mmHg
• Flash Point: 137.5±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-[(2-fluorophenyl)methyl]oxan-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(2-fluorophenyl)methyl]oxan-4-amine

N-[(2-Fluorophenyl)methyl]oxan-4-amine: A Comprehensive Overview

N-[(2-Fluorophenyl)methyl]oxan-4-amine (CAS No. 1157009-10-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-fluorobenzyl)morpholine, is a member of the morpholine family and is characterized by its unique structural features, which include a fluorinated benzyl group and a morpholine ring. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-[(2-fluorophenyl)methyl]oxan-4-amine consists of a morpholine ring, which is a six-membered heterocyclic compound with an oxygen atom and a nitrogen atom. The presence of the fluorinated benzyl group (C₆H₄FCH₂) introduces additional complexity and functionality to the molecule. The fluorine atom, being highly electronegative, can influence the electronic properties and reactivity of the compound, making it an interesting target for drug design and synthesis.

Recent studies have highlighted the potential of N-[(2-fluorophenyl)methyl]oxan-4-amine in various biological contexts. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of N-[(2-fluorophenyl)methyl]oxan-4-amine to modulate GPCR activity has been explored in several preclinical studies, demonstrating its potential as a lead compound for developing new treatments for neurological disorders, cardiovascular diseases, and other conditions.

In addition to its potential as a GPCR ligand, N-[(2-fluorophenyl)methyl]oxan-4-amine has shown promise in the field of cancer research. Studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with specific signaling pathways. For example, it has been reported to exhibit antiproliferative effects on breast cancer cells by targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. These findings suggest that N-[(2-fluorophenyl)methyl]oxan-4-amine could be further developed as a novel anticancer agent.

The synthesis of N-[(2-fluorophenyl)methyl]oxan-4-amine has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-fluorobenzyl chloride with morpholine under controlled conditions. This method has been refined to minimize side reactions and ensure high product quality. The resulting compound can be further modified through functional group transformations to generate derivatives with enhanced biological activity or improved pharmacokinetic properties.

The physicochemical properties of N-[(2-fluorophenyl)methyl]oxan-4-amine have also been extensively studied. It is generally stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, care should be taken to avoid exposure to strong acids or bases, which can lead to hydrolysis or other unwanted reactions. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays.

In terms of safety and toxicity, preliminary data suggest that N-[(2-fluorophenyl)methyl]oxan-4-amine exhibits low toxicity at therapeutic concentrations. However, comprehensive toxicological evaluations are ongoing to ensure its safety for clinical use. Preclinical studies have shown that it is well-tolerated in animal models, with no significant adverse effects observed at doses relevant for therapeutic applications.

The potential applications of N-[(2-fluorophenyl)methyl]oxan-4-amine extend beyond its use as a therapeutic agent. It has also been investigated as a tool compound in chemical biology research, where it can be used to probe the function of specific proteins or pathways. For example, its ability to modulate GPCR activity makes it useful for studying receptor-ligand interactions and signal transduction mechanisms.

In conclusion, N-[(2-fluorophenyl)methyl]oxan-4-amine (CAS No. 1157009-10-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.